Cas no 87727-28-4 (Propanal, 2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (2S)-)

• Product Name: Propanal, 2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (2S)-
• CAS No: 87727-28-4
• MF: C₉H₂₀O₂Si
• MW: 188.33940410614
• MDL: MFCD11501227
• CID: 653030
• Update Time: 2025-10-28

Propanal, 2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Propanal, 2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (2S)-
• (2S)-2-[tert-butyl(dimethyl)silyl]oxypropanal
• (S)-2-(TERT-BUTYL-DIMETHYL-SILANYLOXY)-PROPIONALDEHYDE
• (S)-2-(tert-Butyldimethylsilyloxy)propanal

• MDL： MFCD11501227
• Inchi： 1S/C9H20O2Si/c1-8(7-10)11-12(5,6)9(2,3)4/h7-8H,1-6H3/t8-/m0/s1
• InChI Key： YMIIHJBTQLZXBV-QMMMGPOBSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)O[C@H](C=O)C

Computed Properties

• Exact Mass: 188.12300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 26.30000
• LogP: 2.59560

Additional information on Propanal, 2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (2S)-

Propanal, 2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (2S)-: A Comprehensive Overview

The compound with CAS No 87727-28-4, commonly referred to as Propanal, 2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (2S)-, is a significant molecule in the field of organic chemistry and biochemistry. This compound is a derivative of propanal, a simple aldehyde with the formula CH3CH(OH)CH3. The presence of the (1,1-dimethylethyl)dimethylsilyl group introduces unique properties that make it valuable in various applications.

Propanal, 2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (2S)- is particularly noted for its stereochemistry. The (2S) configuration indicates that the hydroxyl group is positioned on the second carbon in a specific spatial arrangement. This stereochemistry is crucial in many biochemical processes and drug design applications where the spatial arrangement of molecules plays a critical role in their function.

Recent studies have highlighted the importance of this compound in the synthesis of complex molecules. For instance, researchers have utilized Propanal, 2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (2S)- as a key intermediate in the construction of sugar derivatives. The (1,1-dimethylethyl)dimethylsilyl group serves as a protecting group for the hydroxyl functionality during these syntheses. This protection strategy is essential to prevent unwanted side reactions and to maintain the integrity of reactive sites during multi-step synthesis.

The application of this compound extends into medicinal chemistry as well. The stereochemical control provided by the (2S) configuration has been leveraged in the development of enantiomerically pure compounds with potential therapeutic applications. For example, recent research has explored its role in the synthesis of glycosides and other bioactive molecules that mimic natural products.

From an analytical standpoint, Propanal, 2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (2S)- has been studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided insights into its molecular structure and stability under various conditions. The presence of the bulky silyl protecting group has been shown to influence the chemical shifts in NMR spectra significantly due to its electron-withdrawing effects.

In terms of synthesis routes, this compound can be prepared through several methods including oxidation reactions and silylation techniques. One common approach involves the oxidation of an appropriate alcohol precursor followed by silylation using trimethylsilyl chloride or similar reagents under controlled conditions.

Looking ahead, ongoing research continues to explore new applications for Propanal, 2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (2S)- across diverse fields such as materials science and catalysis. Its unique combination of stereochemistry and functional groups makes it a versatile building block for constructing complex molecular architectures.

In conclusion, Propanal, 2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-,( , ( , ) ) ) is an important molecule with wide-ranging applications in organic synthesis and biochemistry due to its stereochemical properties and functional group versatility.